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Compound of Interest

Compound Name: 5,6-Dimethyl-1,10-phenanthroline

Cat. No.: B1329572 Get Quote

Essential Safety and Handling Guide for 5,6-
Dimethyl-1,10-phenanthroline
This guide provides critical safety and logistical information for the handling and disposal of

5,6-Dimethyl-1,10-phenanthroline, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Chemical Profile:

Property Value

Physical State Solid

Appearance Cream

Molecular Formula C14H12N2

Molecular Weight 208.26 g/mol

Melting Point 268 - 270 °C (514.4 - 518 °F)[1]

Hazards
Toxic if swallowed.[2] Very toxic to aquatic life

with long-lasting effects.[2]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 5,6-Dimethyl-1,10-
phenanthroline. The following table summarizes the required equipment.

Protection Type Recommended Equipment
Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][3]

Skin Protection
Chemical-resistant Gloves and

Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1] For

prolonged or frequently

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time >

240 minutes) is recommended.

For brief contact, a glove with

a protection class of 3 or

higher (breakthrough time > 60

minutes) is recommended.[4]

Respiratory Protection NIOSH-approved Respirator

A particle filter is

recommended if dust is

generated.[1][3] Use in a well-

ventilated area.[4] If exposure

limits are exceeded or irritation

occurs, a full-face respirator

may be necessary.[5]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is crucial for minimizing risks.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][6]

Work in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Confirm all necessary PPE is available and in good condition.

Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[4]

Do not eat, drink, or smoke in the handling area.[2][4]

Carefully weigh and transfer the solid material, minimizing the generation of dust.[4]

Keep the container tightly closed when not in use.[1][3]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[4]

Decontaminate all work surfaces.

Remove and properly store or dispose of PPE. Contaminated clothing should be

laundered separately before reuse.[4]

Accidental Release Measures
In the event of a spill:

Minor Spills:

Remove all sources of ignition.[4]

Clean up spills immediately.[4]
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Use dry clean-up procedures and avoid generating dust.[4]

Place the spilled material in a suitable, labeled container for waste disposal.[4]

Major Spills:

Evacuate the area and move upwind.[4]

Alert emergency responders, providing the location and nature of the hazard.[4]

Wear full-body protective clothing and a self-contained breathing apparatus.[4]

Prevent the spillage from entering drains or water courses.[4]

Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Waste Collection:

Collect waste material in its original container or a suitable, labeled, and sealed container.

[2]

Do not mix with other waste.[2]

Disposal Method:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][3]

Consult with a licensed professional waste disposal service.

Experimental Workflow for Handling 5,6-Dimethyl-
1,10-phenanthroline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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